3,4-difluoro-N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide
• InChI: InChI=1S/C20H23F2N3O4S/c1-29-19-5-3-2-4-18(19)24-9-11-25(12-10-24)30(27,28)13-8-23-20(26)15-6-7-16(21)17(22)14-15/h2-7,14H,8-13H2,1H3,(H,23,26)
• InChI Key: YZZZGTUWMZPVKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H23F2N3O4S
• Molecular Weight: 439.5 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. It also contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Piperazine rings are often found in pharmaceuticals due to their ability to improve the pharmacokinetic properties of a drug.

Mechanism of Action

Target of Action

It’s known that similar compounds with an indole nucleus bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to a variety of biological responses . For instance, some indole derivatives have shown anti-inflammatory and analgesic activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .

Pharmacokinetics

A study on similar compounds, 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, showed promising pharmacokinetic profiles . These compounds exhibited acceptable pharmacokinetic profiles, suggesting potential as alpha1-adrenergic receptor antagonists .

Result of Action

Similar compounds have shown a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, dust formation should be avoided, and contact with skin and eyes should be minimized. Personal protective equipment should be worn, and adequate ventilation should be ensured . These precautions can help maintain the compound’s stability and efficacy.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This includes avoiding dust formation, avoiding contact with skin and eyes, and using personal protective equipment.